Cas no 1227598-80-2 (2-Amino-6-(trifluoromethyl)pyridine-3-acetonitrile)
2-Amino-6-(trifluoromethyl)pyridine-3-acetonitrile is a versatile heterocyclic compound featuring a pyridine core substituted with an amino group, a trifluoromethyl group, and an acetonitrile moiety. Its unique structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of active ingredients requiring trifluoromethylated pyridine scaffolds. The presence of both amino and nitrile functional groups enhances its reactivity, enabling diverse derivatization pathways. The trifluoromethyl group contributes to improved metabolic stability and lipophilicity in target molecules. This compound is particularly useful in medicinal chemistry for designing bioactive molecules with enhanced pharmacokinetic properties. Its high purity and well-defined structure ensure consistent performance in synthetic applications.
1227598-80-2 structure
Product Name:2-Amino-6-(trifluoromethyl)pyridine-3-acetonitrile
CAS No:1227598-80-2
MF:C8H6F3N3
MW:201.148551464081
CID:4689392
Update Time:2025-06-30
2-Amino-6-(trifluoromethyl)pyridine-3-acetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-amino-6-(trifluoromethyl)pyridine-3-acetonitrile
- FCH1343535
- 2-Amino-6-(trifluoromethyl)pyridine-3-acetonitrile
-
- Inchi: 1S/C8H6F3N3/c9-8(10,11)6-2-1-5(3-4-12)7(13)14-6/h1-2H,3H2,(H2,13,14)
- InChI Key: PJKBZUDTSLXJDQ-UHFFFAOYSA-N
- SMILES: FC(C1C=CC(CC#N)=C(N)N=1)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 242
- Topological Polar Surface Area: 62.7
2-Amino-6-(trifluoromethyl)pyridine-3-acetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A026000023-250mg |
2-Amino-6-(trifluoromethyl)pyridine-3-acetonitrile |
1227598-80-2 | 97% | 250mg |
$652.80 | 2023-09-03 | |
| Alichem | A026000023-500mg |
2-Amino-6-(trifluoromethyl)pyridine-3-acetonitrile |
1227598-80-2 | 97% | 500mg |
$989.80 | 2023-09-03 | |
| Alichem | A026000023-1g |
2-Amino-6-(trifluoromethyl)pyridine-3-acetonitrile |
1227598-80-2 | 97% | 1g |
$1831.20 | 2023-09-03 |
2-Amino-6-(trifluoromethyl)pyridine-3-acetonitrile Related Literature
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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